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Compound of Interest

Compound Name: 4-Iodophenylacetonitrile

Cat. No.: B1295457 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 4-Iodophenylacetonitrile

This guide provides a comprehensive overview of the melting and boiling points of 4-
Iodophenylacetonitrile, targeted towards researchers, scientists, and professionals in drug

development. It includes key physical data, detailed experimental protocols for property

determination, and a workflow visualization to aid in laboratory procedures.

Physicochemical Data of 4-Iodophenylacetonitrile
4-Iodophenylacetonitrile, also known as 4-Iodobenzyl cyanide, is a solid organic compound

with the chemical formula IC₆H₄CH₂CN. The quantitative data regarding its melting and boiling

points are summarized below.

Property Value Conditions

Melting Point 52-57 °C Atmospheric Pressure

Boiling Point 152 °C 3 mmHg

Note: The melting point is often reported as a range, which can indicate the purity of the

substance. A narrow range typically signifies higher purity.[1]
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Experimental Protocols for Determination of
Physical Properties
Accurate determination of melting and boiling points is crucial for the identification and purity

assessment of chemical compounds.[2][3] Standard laboratory procedures are detailed below.

Melting Point Determination
The melting point of an organic solid is the temperature at which it transitions from a solid to a

liquid state.[3] This property is a key indicator of purity; pure crystalline compounds exhibit a

sharp melting point range of 0.5-1.0°C, whereas impurities tend to depress the melting point

and broaden the range.[1] The capillary tube method, using either a Thiele tube or a melting

point apparatus, is a common and reliable technique.[1]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer

Sample of 4-Iodophenylacetonitrile (finely powdered)

Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of the 4-Iodophenylacetonitrile sample is finely

crushed into a powder. The open end of a capillary tube is pushed into the powder. The tube

is then tapped gently to pack the solid into the sealed end, aiming for a sample height of 1-2

mm.[4]

Apparatus Setup:

Melting Point Apparatus: The capillary tube is inserted into the designated slot in the

heating block of the apparatus. A thermometer is placed in its well to monitor the
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temperature of the block.

Thiele Tube: The capillary tube is attached to a thermometer, often with a rubber band,

ensuring the sample is level with the thermometer bulb.[1] This assembly is then

suspended in the oil within the Thiele tube. The rubber band must remain above the oil

level to prevent it from melting.[1]

Heating: The apparatus is heated gently. The heating rate should be slow, particularly as the

temperature approaches the expected melting point of the sample (approximately 1-2°C per

minute is recommended for accuracy).[1] In a Thiele tube, the side arm is heated to create

convection currents that ensure uniform temperature distribution.[1]

Observation and Measurement: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

has completely liquefied is recorded as the end of the range.[3]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[5][6] Since this property is dependent on pressure, it is

crucial to record the barometric pressure during the measurement.[5]

Apparatus and Materials:

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block)

Sample of the liquid compound

Procedure:

Sample Preparation: A small amount of the liquid is placed into the fusion tube.[2][7]
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Apparatus Setup: A capillary tube, sealed at one end, is placed inverted (open end down)

into the liquid in the fusion tube.[7][8] The fusion tube is then attached to a thermometer, and

the assembly is placed in the heating apparatus.

Heating: The setup is heated slowly and uniformly.[7] As the temperature rises, the air

trapped in the capillary tube will expand and slowly bubble out.

Observation and Measurement: As the temperature approaches the boiling point, the rate of

bubbling will increase. The boiling point is the temperature at which a rapid and continuous

stream of bubbles emerges from the open end of the capillary tube.[7] The temperature is

noted at this point.

Visualized Experimental Workflow
To further clarify the experimental process, the following diagram illustrates the logical workflow

for determining the melting point of 4-Iodophenylacetonitrile using the capillary method.
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Start

Prepare Sample:
Crush solid into a fine powder.

Pack Capillary Tube:
Fill with 1-2 mm of powdered sample.

Set Up Apparatus:
Place capillary in heating block or Thiele tube with thermometer.

Heat Rapidly:
Bring temperature to ~15-20°C below expected M.P.

Heat Slowly:
Reduce rate to 1-2°C per minute.

Observe T1:
Record temperature at which melting begins.

Observe T2:
Record temperature when sample is fully liquid.

Determine Melting Range:
Report as T1 - T2.

End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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